7-bromo-2-methoxyquinazolin-4(3H)-one

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 7-bromo-2-methoxy-3H-quinazolin-4-one
• InChI: InChI=1S/C9H7BrN2O2/c1-14-9-11-7-4-5(10)2-3-6(7)8(13)12-9/h2-4H,1H3,(H,11,12,13)
• InChI Key: UHVZEDYJMQWUQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=CC(=C2)Br)C(=O)N1

Description

7-bromo-2-methoxyquinazolin-4(3H)-one is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of o-methylisourea hydrochloride (1.256 g, 11.36 mmol) and 4-bromoisatoic anhydride (2.500 g, 10.33 mmol) in 10 mL DMF was treated with sodium ethoxide (1.476 g, 21.69 mmol) and was allowed to stir at room temperature overnight. LC/MS showed mostly product, so the reaction mixture was poured into water and the resulting solid was filtered and dried yielding 7-bromo-2-methoxyquinazolin-4(3H)-one (2.57 g, 10.08 mmol, 98% yield) with impurities. (M+H)+=255.0.